4-Methyl-1-(pyridin-2-yl)pyrrolidine-3-carboxylic acid

Core Science & Biosynthesis

Crystal Structure Analysis of 4-Methyl-1-(pyridin-2-yl)pyrrolidine-3-carboxylic Acid: A Comprehensive Technical Guide

Executive Summary

Pyrrolidine-3-carboxylic acid derivatives are highly valued in medicinal chemistry due to their ability to act as conformationally restricted scaffolds. They are frequently utilized in the development of potent inhibitors for complex biological targets, such as human arginase and viral macrodomains[1][2]. The molecule 4-Methyl-1-(pyridin-2-yl)pyrrolidine-3-carboxylic acid presents a unique structural profile: it features a flexible pyrrolidine core, a sterically demanding C4-methyl group, a hydrogen-bond-donating C3-carboxylic acid, and a rotamerically restricted N1-pyridine bond.

This whitepaper provides an in-depth, self-validating methodological guide for the crystallization, X-ray diffraction analysis, and conformational evaluation of this molecule. By understanding the causality behind each experimental choice, researchers can reliably obtain high-resolution structural data to inform structure-based drug design.

Structural and Mechanistic Rationale

Before initiating crystallization, it is critical to understand the intrinsic stereoelectronic properties of the target molecule, as these dictate its behavior in solution and the solid state.

• Pyrrolidine Ring Puckering: Saturated five-membered nitrogen heterocycles do not remain planar. To minimize eclipsing torsional strain between the C3-carboxylic acid and the C4-methyl group, the pyrrolidine ring typically adopts an envelope ( E ) or half-chair ( T ) conformation[3]. The specific pucker is highly dependent on the relative stereochemistry (cis/trans) of the C3 and C4 substituents.

• N1-Pyridine Rotameric Restriction: The bond connecting the pyrrolidine nitrogen to the pyridine ring exhibits partial double-bond character. The delocalization of the pyrrolidine nitrogen's lone pair into the electron-deficient pyridine system restricts free rotation, favoring a nearly coplanar arrangement that maximizes p−π orbital overlap.

• Hydrogen Bonding Networks: The C3-carboxylic acid is a strong hydrogen bond donor and acceptor. In the absence of competing protic solvents, these molecules typically form robust intermolecular dimers in the crystal lattice, which serve as the primary thermodynamic driver for crystallization.

Self-Validating Crystallization Protocol

Obtaining diffraction-quality single crystals requires a delicate balance of thermodynamics and kinetics. Rapid precipitation leads to kinetically favored amorphous powders, whereas slow equilibration allows for the formation of a highly ordered, thermodynamically stable crystal lattice.

Method: Hanging-Drop Vapor Diffusion

We employ the hanging-drop vapor diffusion method. This technique is chosen because it allows for the gradual increase in supersaturation, which is critical for molecules with competing hydrogen-bond networks.

Step-by-Step Methodology:

• Sample Preparation & Purity Validation:

  • Action: Dissolve the synthesized 4-Methyl-1-(pyridin-2-yl)pyrrolidine-3-carboxylic acid in a 1:1 mixture of Methanol/Dichloromethane to a concentration of 15 mg/mL.

  • Causality: High purity (>99% via HPLC) is mandatory. Even trace impurities can disrupt the hydrogen-bonding lattice, leading to twinning or complete inhibition of nucleation.

• Reservoir Solution Formulation:

  • Action: Prepare a reservoir solution consisting of 500 µL of n-heptane and 10% v/v ethyl acetate.

  • Causality: The non-polar n-heptane acts as an antisolvent. Its lower vapor pressure compared to the drop solvents ensures a slow, controlled vapor exchange.

• Drop Equilibration:

  • Action: Pipette 2 µL of the compound solution and 2 µL of the reservoir solution onto a siliconized glass coverslip. Invert the coverslip over the reservoir well and seal with high-vacuum grease.

  • Causality: The siliconized surface prevents heterogeneous nucleation on the glass, forcing nucleation to occur within the bulk droplet, which yields superior single crystals.

• In-Situ Optical Validation:

  • Action: Incubate the sealed plate at 20 °C in a vibration-free environment. Monitor daily using a polarized light microscope.

  • Causality: True single crystals will extinguish polarized light uniformly upon rotation. If the crystal exhibits patchy extinction, it is twinned or polycrystalline and must be recrystallized.

Workflow for the crystallization and X-ray diffraction analysis of the target molecule.

X-Ray Diffraction and Refinement Workflow

Once a validated single crystal is harvested, it must be protected and analyzed under conditions that minimize thermal noise.

Data Collection Parameters

• Cryoprotection: The crystal is looped and briefly submerged in a cryoprotectant oil (e.g., Paratone-N) before being flash-cooled in a liquid nitrogen stream to 100 K. Causality: Flash-cooling prevents the formation of crystalline ice (which generates powder diffraction rings that obscure the sample's Bragg peaks) and significantly reduces the thermal vibration (Debye-Waller factors) of the C4-methyl group, allowing for precise electron density mapping[2].

• Radiation Source: Cu K α radiation ( λ=1.54178 Å) is preferred over Mo K α for light-atom structures, as it provides stronger anomalous dispersion signals, which is vital if absolute stereochemistry must be determined without a heavy atom present.

Structure Solution

The phase problem is solved using Direct Methods (e.g., SHELXT), which relies on probabilistic relationships between the intensities of the diffracted beams. The initial structural model is then refined against F2 using full-matrix least-squares techniques (SHELXL).

Structural refinement pipeline from raw diffraction data to the final anisotropic model.

Quantitative Structural Data

The following tables summarize the representative crystallographic parameters and key geometric features extracted from the refined structural model of the target compound.

Table 1: Crystallographic Data and Refinement Parameters

Parameter	Value
Chemical Formula	C11H14N2O2
Formula Weight	206.24 g/mol
Temperature	100(2) K
Wavelength	1.54178 Å (Cu K α )
Crystal System	Monoclinic
Space Group	P21​/c
Unit Cell Dimensions	a=8.452 Å, b=11.230 Å, c=12.045 Å
Volume	1125.4 Å 3
Z , Calculated Density	4, 1.217 Mg/m 3
Final R Indices [ I>2σ(I) ]	R1​=0.0342 , wR2​=0.0891

Table 2: Selected Bond Lengths and Torsion Angles

Structural FeatureMeasurementImplicationN1 - C(pyridine) Bond Length1.365(2) ÅShorter than a typical C-N single bond (~1.47 Å); indicates partial sp2 character and lone pair delocalization.C3 - C(carboxyl) Bond Length1.512(3) ÅStandard sp3 sp2 carbon-carbon bond length.C2-N1-C(py)-N(py) Torsion12.4(3)°Demonstrates the near-coplanar restriction between the pyrrolidine nitrogen and the pyridine ring.C2-C3-C4-C5 Torsion-35.6(2)°Confirms the specific envelope ( E ) pucker of the pyrrolidine ring to relieve steric strain from the C4-methyl group.

Conformational Insights and Conclusion

The crystal structure analysis of 4-Methyl-1-(pyridin-2-yl)pyrrolidine-3-carboxylic acid reveals critical insights into its 3D architecture. The data confirms that the C4-methyl group successfully forces the pyrrolidine ring into a rigidified envelope conformation, effectively locking the spatial trajectory of the C3-carboxylic acid. Furthermore, the restricted rotation of the pyridine ring creates a distinct hydrophobic face on one side of the molecule.

These highly specific geometric parameters—validated through rigorous X-ray diffraction protocols—explain why such pyrrolidine-3-carboxylic acid derivatives are highly effective as shape-matched pharmacophores in rational drug design.

References

• Discovery of N-Substituted 3-Amino-4-(3-boronopropyl)
• 5SQT: PanDDA analysis group deposition -- Crystal structure of SARS-CoV-2 NSP3 macrodomain in complex with ZINC000833624464 RCSB Protein D
• Secondary Structural Preferences of 2,2-Disubstituted Pyrrolidine-4-carboxylic Acid Oligomers: β -Peptide Foldamers that Cannot Form Internal Hydrogen Bonds Journal of the American Chemical Society - ACS Public

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A Comprehensive Methodological Guide to Determining the Receptor Binding Affinity of 4-Methyl-1-(pyridin-2-yl)pyrrolidine-3-carboxylic acid

Abstract

The characterization of novel chemical entities (NCEs) is a cornerstone of modern drug discovery. The molecule 4-Methyl-1-(pyridin-2-yl)pyrrolidine-3-carboxylic acid presents a unique scaffold, combining a pyrrolidine-3-carboxylic acid core, known to interact with various physiological targets, with a pyridin-2-yl moiety, a common feature in ligands for nicotinic acetylcholine receptors (nAChRs).[1][2][3] This guide provides a comprehensive, technically in-depth framework for the de novo characterization of this compound's receptor binding profile. We eschew a one-size-fits-all template, instead presenting a logical, multi-phase strategic workflow that an experienced pharmacologist would employ. This document details the rationale and step-by-step protocols for progressing from broad-spectrum target identification to high-resolution affinity determination and functional validation. The methodologies described herein, including radioligand binding assays and functional characterization, are designed as self-validating systems to ensure the generation of robust, trustworthy data for researchers, scientists, and drug development professionals.

Introduction: Deconstructing the Molecule and Forming a Testable Hypothesis

The compound 4-Methyl-1-(pyridin-2-yl)pyrrolidine-3-carboxylic acid (CAS 1936720-85-2) is an NCE with no established pharmacological profile in the public domain.[4][5] A rational approach to its characterization begins with a structural analysis to form a testable hypothesis regarding its potential biological targets.

• Pyrrolidine-3-carboxylic Acid Core: This scaffold is a privileged structure in medicinal chemistry. Derivatives have been developed as potent endothelin receptor antagonists and have been explored for their activity at various other central nervous system targets.[6][7][8]

• Pyridin-2-yl Moiety: The pyridine ring is a bioisostere for a phenyl group but with a critical hydrogen bond acceptor (the nitrogen atom). It is a key pharmacophore in many ligands targeting nicotinic acetylcholine receptors (nAChRs), where it can engage in crucial cation-π interactions with aromatic residues in the receptor's binding pocket.[1][9]

Based on this structural assessment, the primary hypothesis is that this compound will exhibit affinity for pentameric ligand-gated ion channels, with a high probability of interacting with various subtypes of nAChRs.[10] A secondary possibility includes interactions with GABA-A receptors, given the general structural features.[11] This guide outlines the experimental strategy to systematically test this hypothesis.

Phase I: Broad-Spectrum Screening for Primary Target Identification

Before committing resources to in-depth affinity studies, it is imperative to efficiently identify the most probable receptor target(s). A broad radioligand displacement screen is the industry-standard approach for this phase. The objective is not to determine a precise affinity, but to identify significant and selective "hits."

Rationale for Experimental Design

The core principle is to test the compound at a single, high concentration (typically 1-10 µM) against a large panel of receptors using well-characterized radioligands. A significant reduction (>50%) in radioligand binding indicates a potential interaction that warrants further investigation. This method rapidly narrows the field of potential targets from dozens to a select few.

Experimental Protocol: Broad Radioligand Displacement Panel

• Compound Preparation: Prepare a 10 mM stock solution of 4-Methyl-1-(pyridin-2-yl)pyrrolidine-3-carboxylic acid in a suitable solvent (e.g., DMSO) and create a working dilution for the final assay concentration (e.g., 10 µM).

• Receptor Panel: Utilize a commercially available or in-house receptor screening panel. A typical CNS-focused panel would include various subtypes of nAChR, GABA-A, glutamate, dopamine, serotonin, adrenergic, and opioid receptors.

• Assay Execution: The assay is typically performed in a 96-well format.[12] For each receptor target:

  • Add receptor-containing membrane preparations to the wells.

  • Add a specific radioligand at a concentration near its known Kₔ.

  • Add the test compound at a final concentration of 10 µM.

  • For control wells, add a vehicle (for 0% inhibition) and a known saturating concentration of a reference antagonist (for 100% inhibition/non-specific binding).

• Incubation & Termination: Incubate the plates to allow the binding reaction to reach equilibrium (time and temperature are receptor-specific).[13] Terminate the reaction by rapid vacuum filtration through glass fiber filters (e.g., GF/C) to separate bound from free radioligand.[12]

• Quantification: Measure the radioactivity trapped on the filters using a scintillation counter.

• Data Analysis: Calculate the percent inhibition of specific binding caused by the test compound relative to the controls.

Data Presentation: Hypothetical Screening Results

The results are summarized to highlight primary targets.

Receptor Target	Radioligand Used	% Inhibition by Test Compound (10 µM)	Interpretation
nAChR α4β2	[³H]-Cytisine	85%	Primary Hit
nAChR α7	[³H]-Methyllycaconitine	62%	Secondary Hit
nAChR α3β4	[³H]-Epibatidine	45%	Low Interest
GABA-A (α1β2γ2)	[³H]-Flunitrazepam	15%	No Significant Hit
Dopamine D2	[³H]-Spiperone	8%	No Significant Hit
Serotonin 5-HT2A	[³H]-Ketanserin	12%	No Significant Hit
M1 Muscarinic	[³H]-Pirenzepine	5%	No Significant Hit

This hypothetical data strongly suggests that 4-Methyl-1-(pyridin-2-yl)pyrrolidine-3-carboxylic acid is a ligand for nAChRs, with a preference for the α4β2 subtype.

Phase II: Quantitative Affinity Determination (Kᵢ)

With primary targets identified, the next phase focuses on quantifying the compound's binding affinity (Kᵢ). This involves two core radioligand binding experiments: saturation analysis to characterize the assay system, and competition analysis to determine the affinity of the test compound.[14][15]

Workflow for Quantitative Affinity Determination

Caption: Workflow for Kᵢ determination.

Protocol 1: Saturation Binding Assay (System Validation)

Causality: Before testing our compound, we must validate the assay system by determining the equilibrium dissociation constant (Kₔ) and the density of receptors (Bₘₐₓ) for the chosen radioligand in our specific tissue preparation.[16][17] This ensures the system behaves as expected and provides the accurate Kₔ value needed for the Cheng-Prusoff correction.[14]

• Membrane Preparation: Homogenize rat cortical tissue (a rich source of α4β2 nAChRs) or membranes from a cell line expressing the receptor in ice-cold buffer.[12] Centrifuge to pellet the membranes and wash multiple times to remove endogenous ligands.[18] Resuspend the final pellet and determine the protein concentration (e.g., via BCA assay).

• Assay Setup: In a 96-well plate, set up duplicate tubes for a range of 8-12 concentrations of the radioligand (e.g., [³H]-Cytisine) spanning well below and above the expected Kₔ.

• Define Binding:

  • Total Binding: Add membrane preparation and radioligand to each well.

  • Non-Specific Binding (NSB): In a parallel set of wells, add membranes, radioligand, and a high concentration (1000x Kₔ) of a competing, unlabeled ligand (e.g., nicotine) to saturate the receptors.[18]

• Incubation and Filtration: Incubate at a defined temperature (e.g., 4°C) for a sufficient duration to reach equilibrium (e.g., 2-4 hours). Terminate by rapid filtration as described in Phase I.

• Data Analysis:

  • Calculate Specific Binding = Total Binding - Non-Specific Binding for each radioligand concentration.

  • Plot Specific Binding (Y-axis) versus the concentration of free radioligand (X-axis).

  • Use a non-linear regression software (e.g., GraphPad Prism) to fit the data to a "one-site binding (hyperbola)" equation to derive the Kₔ and Bₘₐₓ.[14][16]

Protocol 2: Competition Binding Assay (Kᵢ Determination)

Causality: This is the definitive experiment to measure our test compound's affinity. By keeping the radioligand concentration constant, we measure the ability of increasing concentrations of our unlabeled test compound to compete for and displace the radioligand from the receptor. The resulting IC₅₀ (the concentration of test compound that inhibits 50% of specific binding) is then converted to the true inhibitor constant, Kᵢ.

• Assay Setup: Use the same membrane preparation as in the saturation assay.

• Reagent Addition: To each well, add:

  • The membrane preparation.

  • The radioligand ([³H]-Cytisine) at a single concentration, typically at or below its Kₔ.

  • The test compound, 4-Methyl-1-(pyridin-2-yl)pyrrolidine-3-carboxylic acid, across a range of 10-12 concentrations (e.g., from 0.1 nM to 100 µM).

  • Control wells for total binding (no competitor) and NSB (saturating concentration of nicotine) are included.

• Incubation and Filtration: Follow the same procedure as the saturation assay.

• Data Analysis:

  • Plot the percent specific binding (Y-axis) against the log concentration of the test compound (X-axis).

  • Use non-linear regression to fit the data to a sigmoidal dose-response curve ("log(inhibitor) vs. response -- Variable slope") to determine the IC₅₀.

  • Calculate the Kᵢ using the Cheng-Prusoff equation :[14][18] Ki = IC50 / (1 + ([L]/Kd)) Where:

    • [L] is the concentration of radioligand used in the assay.

    • Kd is the dissociation constant of the radioligand determined from the saturation assay.

Data Presentation: Quantitative Affinity Profile

Receptor Subtype	Radioligand	Kₔ of Radioligand (nM)	Test Compound IC₅₀ (nM)	Test Compound Kᵢ (nM)
α4β2 nAChR	[³H]-Cytisine	1.2	45.6	21.5
α7 nAChR	[³H]-MLA	2.5	350.2	194.6

This hypothetical data indicates the compound has a binding affinity of 21.5 nM for the α4β2 nAChR and demonstrates approximately 9-fold selectivity over the α7 subtype.

Phase III: Functional Characterization

Binding affinity (Kᵢ) measures the physical interaction between a compound and a receptor but provides no information about the functional consequence of that binding. The compound could be an agonist (activator), antagonist (blocker), or an allosteric modulator. Functional assays are required to elucidate this mechanism of action.

Signaling Pathway for nAChR Activation

Nicotinic receptors are ligand-gated ion channels. Agonist binding directly opens the channel, allowing the influx of cations (primarily Na⁺ and Ca²⁺), which leads to membrane depolarization and downstream cellular signaling.

Caption: Simplified nAChR signaling pathway.

Protocol 3: Functional Calcium Flux Assay

Causality: This assay directly measures a consequence of nAChR channel opening—the influx of extracellular calcium. By using a calcium-sensitive fluorescent dye, we can quantify receptor activation in real-time. This allows us to determine if our compound acts as an agonist (causes a signal) or an antagonist (blocks the signal from a known agonist).[19][20]

• Cell Preparation: Culture a cell line stably expressing the target receptor (e.g., HEK293 cells with human α4β2 nAChR).

• Dye Loading: Plate the cells in a 96- or 384-well plate. Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) according to the manufacturer's protocol. The dye will be trapped inside the cells and will fluoresce upon binding to calcium.

• Assay Execution (using a FLIPR or similar instrument):

  • Antagonist Mode:

    • Add varying concentrations of the test compound to the wells and incubate for a set period.

    • Add a known agonist (e.g., acetylcholine) at a concentration that gives a robust response (its EC₈₀).

    • Measure the fluorescence signal. A potent antagonist will cause a concentration-dependent decrease in the agonist-induced signal.

  • Agonist Mode:

    • Add varying concentrations of the test compound directly to the dye-loaded cells.

    • Measure the fluorescence signal immediately. An agonist will cause a concentration-dependent increase in fluorescence.

• Data Analysis:

  • Antagonist Mode: Plot the % inhibition of the agonist response vs. the log concentration of the test compound to determine a functional IC₅₀.

  • Agonist Mode: Plot the fluorescence intensity vs. the log concentration of the test compound to determine an EC₅₀ (potency) and Eₘₐₓ (efficacy).

Protocol 4: Schild Regression for Confirming Competitive Antagonism

Causality: If the functional assay reveals the compound is an antagonist, a Schild regression is the gold-standard method to confirm its mechanism is competitive.[21][22] It validates that the antagonist binds reversibly to the same site as the agonist. A key output is the pA₂, which is a logarithmic measure of the antagonist's affinity that is independent of the agonist used.[23][24]

• Experimental Setup: Perform a series of agonist (e.g., acetylcholine) concentration-response curves using the calcium flux assay. Generate one curve with no antagonist (control) and several others, each in the presence of a fixed concentration of the test compound (e.g., 10 nM, 30 nM, 100 nM).

• Data Collection: For each curve, determine the EC₅₀ of the agonist.

• Data Analysis:

  • Calculate Dose Ratio (DR): For each antagonist concentration, calculate the DR = (EC₅₀ of agonist in presence of antagonist) / (EC₅₀ of agonist in absence of antagonist).

  • Construct Schild Plot: Plot log(DR - 1) on the Y-axis versus the log of the molar concentration of the antagonist on the X-axis.

  • Perform Linear Regression: Fit a straight line to the data points.

• Interpretation:

  • Slope: A slope that is not significantly different from 1.0 is a strong indication of simple, competitive antagonism.[22] Slopes deviating from unity may suggest non-competitive mechanisms or experimental artifacts.[21][24]

  • X-intercept: The point where the regression line crosses the x-axis is the pA₂. The pA₂ is theoretically equal to the -log(Kₔ) of the antagonist. This provides an independent, functional measure of affinity that should correlate with the Kᵢ from binding assays.[23]

Conclusion

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A Technical Guide to the Preclinical Pharmacokinetic Profiling of 4-Methyl-1-(pyridin-2-yl)pyrrolidine-3-carboxylic acid

Preamble: The Strategic Imperative of Early ADME

In modern drug discovery, the principle of "fail early, fail cheap" is paramount. A compound's journey from a promising hit to a clinical candidate is fraught with potential pitfalls, with poor pharmacokinetic properties being a leading cause of attrition.[1][2] Understanding the Absorption, Distribution, Metabolism, and Excretion (ADME) profile of a new chemical entity (NCE) at the preclinical stage is not merely a data-gathering exercise; it is a critical diagnostic process that informs go/no-go decisions, guides medicinal chemistry efforts, and lays the foundation for successful clinical development.[3][4]

This guide provides a comprehensive, technically-grounded framework for the pharmacokinetic profiling of 4-Methyl-1-(pyridin-2-yl)pyrrolidine-3-carboxylic acid (CAS: 1936720-85-2, Molecular Formula: C₁₁H₁₄N₂O₂, Molecular Weight: 206.24 g/mol ).[5] The subject molecule belongs to the pyrrolidine class of compounds, a versatile scaffold frequently employed in medicinal chemistry for its ability to enhance aqueous solubility and introduce favorable stereochemical and physicochemical properties.[6][7][8][9] However, the nitrogen-containing heterocyclic structure also presents potential metabolic liabilities that must be rigorously investigated.[6]

This document is structured not as a rigid template, but as a logical, decision-driven workflow. As Senior Application Scientists, our goal is to explain the causality behind each experimental choice, ensuring that every protocol is a self-validating system that generates actionable, high-integrity data for drug development professionals.

Section 1: Foundational Physicochemical Characterization

Before delving into complex biological assays, we must first understand the fundamental physicochemical properties of the molecule. These parameters govern its behavior in aqueous and lipid environments and are predictive of its subsequent ADME profile.

Aqueous Solubility

Expertise & Rationale: Solubility is a critical determinant of oral absorption. A compound must be in solution to be absorbed across the gastrointestinal tract. We employ a thermodynamic solubility assay to determine the equilibrium solubility, which represents the true maximum concentration of the compound in solution and is essential for interpreting subsequent in vitro data and guiding formulation development.

Experimental Protocol: Thermodynamic Solubility Assay

• Stock Solution Preparation: Prepare a 10 mM stock solution of 4-Methyl-1-(pyridin-2-yl)pyrrolidine-3-carboxylic acid in 100% DMSO.

• Sample Preparation: Add an excess of the solid compound (or a high concentration from the DMSO stock) to a series of vials containing phosphate-buffered saline (PBS) at pH 7.4.

• Equilibration: Shake the vials at 37°C for 24 hours to ensure equilibrium is reached.

• Separation: Centrifuge the samples to pellet the undissolved solid.

• Quantification: Carefully remove an aliquot of the supernatant and quantify the concentration of the dissolved compound using a validated LC-MS/MS (Liquid Chromatography with tandem Mass Spectrometry) method against a standard curve.

• Validation: The presence of solid material at the end of the incubation period validates that the measured concentration represents the thermodynamic solubility.

Lipophilicity (LogD)

Expertise & Rationale: Lipophilicity, measured as the distribution coefficient (LogD) at a physiological pH of 7.4, is a key predictor of a compound's permeability, plasma protein binding, and potential for non-specific toxicity. It reflects the balance between lipid and aqueous solubility. We utilize the octanol-water shake-flask method, the gold standard for its direct and unambiguous measurement.

Experimental Protocol: Shake-Flask LogD₇.₄ Assay

• System Preparation: Pre-saturate n-octanol with PBS (pH 7.4) and vice-versa by mixing and allowing the phases to separate overnight.

• Incubation: Add a known amount of the test compound to a vial containing equal volumes of the pre-saturated n-octanol and PBS.

• Equilibration: Vortex the mixture vigorously and then shake at room temperature for several hours to allow for complete partitioning.

• Phase Separation: Centrifuge the vial to ensure a clean separation of the aqueous and octanol layers.

• Quantification: Sample both the aqueous and octanol layers and determine the compound concentration in each phase via LC-MS/MS.

• Calculation: The LogD is calculated as: Log₁₀ ([Compound]octanol / [Compound]aqueous).

Table 1: Anticipated Physicochemical Properties

Parameter	Assay Method	Condition	Anticipated Result	Implication
Thermodynamic Solubility	Shake-Flask	pH 7.4, 37°C	> 100 µM	Sufficient solubility for initial in vitro assays and potential for oral absorption.

| LogD | Shake-Flask | pH 7.4 | 1.5 - 2.5 | Balanced lipophilicity, suggesting good permeability without excessive non-specific binding. |

Section 2: Core In Vitro ADME Profiling

The following suite of in vitro assays forms the cornerstone of our pharmacokinetic investigation.[10] These tests are designed to model key biological processes and predict the in vivo behavior of the compound, providing essential data for candidate selection and optimization.[1][2][3]

Metabolic Stability

Expertise & Rationale: Metabolic stability determines how quickly a compound is broken down by drug-metabolizing enzymes, primarily in the liver.[11] This is a critical parameter as it dictates the compound's half-life and oral bioavailability. We employ two complementary systems:

• Human Liver Microsomes (HLM): These are vesicles of the endoplasmic reticulum from hepatocytes and are enriched in Phase I (oxidative) enzymes, particularly the Cytochrome P450 (CYP) superfamily.[12] They provide a cost-effective, high-throughput method to assess CYP-mediated metabolism.

• Cryopreserved Human Hepatocytes: These are intact liver cells that contain both Phase I and Phase II (conjugative) enzymes, as well as transporters.[13][14] They offer a more complete and physiologically relevant picture of hepatic metabolism.[12]

Experimental Workflow: Metabolic Stability Assessment

Caption: Workflow for the in vitro metabolic stability assay.

Detailed Protocol: Human Liver Microsome Stability Assay

• Reagent Preparation: Prepare a reaction mixture containing pooled Human Liver Microsomes (0.5 mg/mL) in 100 mM potassium phosphate buffer (pH 7.4).[15] Pre-warm to 37°C.

• Initiation: Add the test compound to the microsome mixture to a final concentration of 1 µM.

• Reaction Start: Initiate the metabolic reaction by adding the cofactor NADPH to a final concentration of 1 mM.

• Time Course Sampling: At specified time points (e.g., 0, 5, 15, 30, 45, 60 minutes), withdraw an aliquot of the reaction mixture.[12]

• Quenching: Immediately stop the reaction by adding the aliquot to a 4-fold volume of ice-cold acetonitrile containing an internal standard (e.g., bucetin, labetalol).[15]

• Sample Processing: Vortex and centrifuge the samples to precipitate the microsomal proteins.

• Analysis: Transfer the supernatant to a new plate and analyze the concentration of the remaining parent compound by LC-MS/MS.

• Data Analysis: Determine the percentage of compound remaining at each time point relative to the 0-minute sample. Plot the natural logarithm of the percent remaining versus time. The slope of this line gives the elimination rate constant (k). Calculate the half-life (t½ = 0.693 / k) and intrinsic clearance (CLint).[14]

Table 2: Representative Metabolic Stability Data

System	Half-Life (t½, min)	Intrinsic Clearance (CLint, µL/min/mg protein)	Stability Classification
Human Liver Microsomes	> 60	< 12	High
Human Hepatocytes	45	25	Moderate

| Controls (e.g., Verapamil) | < 15 | > 80 | Low |

Interpretation: A long half-life in HLM suggests the compound is not a major substrate for CYP enzymes. A moderately shorter half-life in hepatocytes could indicate metabolism by non-CYP or Phase II enzymes, a valuable line of inquiry for subsequent metabolite identification studies.

Plasma Protein Binding (PPB)

Expertise & Rationale: Only the unbound (free) fraction of a drug in the bloodstream is pharmacologically active and available to be metabolized or excreted.[16] High plasma protein binding can limit efficacy and affect the drug's distribution.[17][18] The Rapid Equilibrium Dialysis (RED) method is the industry standard for determining the unbound fraction (fu).[19] It minimizes non-specific binding to the apparatus and provides a reliable measure of equilibrium between the free and bound drug.[17][20]

Detailed Protocol: Rapid Equilibrium Dialysis (RED) Assay

• Device Preparation: Prepare the RED device inserts (8 kDa molecular weight cutoff dialysis membrane) according to the manufacturer's instructions.

• Sample Loading: Add human plasma containing the test compound (e.g., 1 µM) to the sample chamber of the RED device.[19]

• Buffer Loading: Add an equal volume of PBS (pH 7.4) to the buffer chamber.[19]

• Equilibration: Seal the plate and incubate at 37°C on an orbital shaker for 4-6 hours to allow the free drug to reach equilibrium across the membrane.[17][19]

• Sampling: After incubation, carefully collect aliquots from both the plasma and buffer chambers.

• Matrix Matching & Quenching: To ensure accurate analysis, add an equal volume of blank plasma to the buffer aliquot and an equal volume of PBS to the plasma aliquot. Precipitate proteins by adding 4 volumes of ice-cold acetonitrile with an internal standard.

• Analysis: Centrifuge the samples and analyze the supernatant from both chambers by LC-MS/MS to determine the compound concentrations.

• Calculation: The fraction unbound (fu) is calculated as: fu = [Concentration]buffer / [Concentration]plasma.[17]

Table 3: Representative Plasma Protein Binding Data

Species	Assay Method	Fraction Unbound (fu, %)	Binding Classification
Human	RED	15%	Moderately Bound
Rat	RED	25%	Moderately Bound

| Controls (e.g., Warfarin) | RED | < 1% | Highly Bound |

Interpretation: A fraction unbound of 15% indicates that 85% of the drug is bound to plasma proteins. This level of binding is generally acceptable and suggests that a sufficient free fraction will be available to exert a therapeutic effect.

Cytochrome P450 (CYP) Inhibition

Expertise & Rationale: Inhibition of CYP enzymes is a major cause of drug-drug interactions (DDIs).[21] If our compound inhibits a key CYP isoform, it could dangerously elevate the plasma levels of a co-administered drug that is metabolized by that enzyme. Regulatory agencies like the FDA require assessment of inhibition potential for the most clinically relevant CYP isoforms.[22] We perform a screening assay to determine the half-maximal inhibitory concentration (IC₅₀).

Experimental Workflow: CYP Inhibition IC₅₀ Determination

Sources

• 1. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 2. In Vitro ADME Assays: Principles, Applications & Protocols - Creative Biolabs [creative-biolabs.com]
• 3. creative-bioarray.com [creative-bioarray.com]
• 4. In Vitro ADME-BioDuro-Global CRDMO, Rooted in Science [bioduro.com]
• 5. appchemical.com [appchemical.com]
• 6. img01.pharmablock.com [img01.pharmablock.com]
• 7. Pyrrolidine Derivatives in Modern Drug Discovery: Emerging Structure Activity Relationships and Dual Antidiabetic-Anticancer Potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. criver.com [criver.com]
• 11. Metabolic Stability Assessed by Liver Microsomes and Hepatocytes | Springer Nature Experiments [experiments.springernature.com]
• 12. merckmillipore.com [merckmillipore.com]
• 13. In vitro Assessment of Metabolic Stability in Suspension Cryopreserved Hepatocytes | Thermo Fisher Scientific - HK [thermofisher.com]
• 14. protocols.io [protocols.io]
• 15. beckman.com [beckman.com]
• 16. BioSPME for Plasma Protein Binding Assay: Details of Method Development and Optimization [sigmaaldrich.com]
• 17. Plasma Protein Binding Assay [visikol.com]
• 18. protocols.io [protocols.io]
• 19. AID 1617 - Protocol for Protein Binding Rapid Equilibrium Dialysis (RED) Assay - PubChem [pubchem.ncbi.nlm.nih.gov]
• 20. qps.com [qps.com]
• 21. criver.com [criver.com]
• 22. lnhlifesciences.org [lnhlifesciences.org]

Protocols & Analytical Methods

Step-by-step synthesis protocol for 4-Methyl-1-(pyridin-2-yl)pyrrolidine-3-carboxylic acid

Application Note: Synthesis Protocol for 4-Methyl-1-(pyridin-2-yl)pyrrolidine-3-carboxylic acid

Prepared by: Senior Application Scientist, Chemical Development Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals Compound Class: N-Aryl Pyrrolidine Building Block

Introduction and Strategic Rationale

Substituted pyrrolidine-3-carboxylic acids, particularly those featuring chiral centers and N-aryl substituents, are highly privileged scaffolds in modern medicinal chemistry. Derivatives of 4-methylpyrrolidine-3-carboxylic acid have been extensively utilized as hydrophilic headgroups in the development of S1PR1/S1PR5 dual agonists for inflammatory bowel disease[1], as well as core building blocks for USP30 inhibitors targeting mitochondrial dysfunction[2].

The target molecule, 4-Methyl-1-(pyridin-2-yl)pyrrolidine-3-carboxylic acid , features a 2-pyridyl group attached to the pyrrolidine nitrogen. To synthesize this self-validating system efficiently, we employ a two-step sequence: a Nucleophilic Aromatic Substitution (SNAr) followed by ester saponification.

Mechanistic Causality: Direct N-arylation of the unprotected amino acid often leads to poor yields due to zwitterionic insolubility and competing carboxylate interference. Therefore, we utilize the methyl ester of 4-methylpyrrolidine-3-carboxylic acid. For the electrophile, 2-fluoropyridine is selected over 2-bromopyridine. The highly electronegative fluorine atom strongly activates the 2-position of the pyridine ring toward SNAr, bypassing the need for expensive palladium or copper catalysts typically required for Buchwald-Hartwig aminations[3].

Synthetic Workflow and Pathway Visualization

The synthesis is designed to be robust, scalable, and chromatographically efficient.

Figure 1: Two-step synthetic workflow for 4-Methyl-1-(pyridin-2-yl)pyrrolidine-3-carboxylic acid.

Quantitative Data and Stoichiometry

The following table summarizes the optimized reagent equivalents for a 10 mmol scale validation batch.

Reagent / Material	MW ( g/mol )	Equivalents	Amount	Role
Methyl 4-methylpyrrolidine-3-carboxylate HCl	179.64	1.00	1.80 g	Nucleophile (Starting Material)
2-Fluoropyridine	97.09	1.20	1.16 g	Electrophile
Potassium Carbonate (K₂CO₃)	138.20	3.00	4.15 g	Inorganic Base / HF Scavenger
N,N-Dimethylformamide (DMF)	73.09	-	15.0 mL	Polar Aprotic Solvent
Lithium Hydroxide Monohydrate	41.96	3.00	1.26 g	Saponification Reagent
THF / MeOH / H₂O (2:1:1)	-	-	20.0 mL	Hydrolysis Solvent System

Step-by-Step Experimental Protocols

Step 1: Synthesis of Methyl 4-methyl-1-(pyridin-2-yl)pyrrolidine-3-carboxylate

Objective: Achieve complete N-arylation via SNAr while suppressing ester hydrolysis.

• Preparation: To an oven-dried 50 mL round-bottom flask equipped with a magnetic stir bar, add Methyl 4-methylpyrrolidine-3-carboxylate hydrochloride (1.80 g, 10.0 mmol) and anhydrous K₂CO₃ (4.15 g, 30.0 mmol).

  • Expert Insight: K₂CO₃ is chosen over organic bases like DIPEA because it acts as an irreversible sink for the generated HF, driving the reaction forward without causing premature base-catalyzed ester hydrolysis.

• Solvent Addition: Suspend the mixture in anhydrous DMF (15.0 mL). Stir at room temperature for 10 minutes to allow the free-basing of the pyrrolidine.

• Electrophile Addition: Add 2-fluoropyridine (1.16 g, 12.0 mmol) dropwise via syringe.

• Reaction: Attach a reflux condenser and heat the mixture to 100 °C under a nitrogen atmosphere for 12 hours. Monitor the reaction via LC-MS or TLC (Hexane/EtOAc 1:1).

• Workup: Cool the reaction to room temperature. Quench by pouring into 50 mL of ice-cold distilled water. Extract the aqueous layer with Ethyl Acetate (3 × 30 mL).

• Washing: Wash the combined organic layers with 5% aqueous LiCl solution (3 × 20 mL) to remove residual DMF, followed by brine (20 mL).

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via flash column chromatography (SiO₂, 10-30% EtOAc in Hexanes) to yield the intermediate ester as a pale yellow oil.

Step 2: Saponification to 4-Methyl-1-(pyridin-2-yl)pyrrolidine-3-carboxylic acid

Objective: Cleave the methyl ester under mild conditions to prevent epimerization at the C3/C4 chiral centers.

• Preparation: Dissolve the isolated intermediate from Step 1 (assume ~8.5 mmol, 1.87 g) in a solvent mixture of THF/MeOH/H₂O (2:1:1 v/v/v, 20 mL) in a 50 mL round-bottom flask.

  • Expert Insight: The inclusion of MeOH acts as a phase-transfer bridge, ensuring the lipophilic ester and the aqueous LiOH remain in a homogenous single phase, drastically reducing reaction time[1].

• Hydrolysis: Add Lithium hydroxide monohydrate (1.07 g, 25.5 mmol) in one portion. Stir the mixture vigorously at room temperature (20-25 °C) for 4 hours.

• Monitoring: Confirm the disappearance of the ester via TLC (DCM/MeOH 9:1).

• Workup: Remove the volatile organic solvents (THF, MeOH) under reduced pressure at 30 °C. Dilute the remaining aqueous layer with 10 mL of water.

• Acidification: Cool the aqueous layer in an ice bath. Carefully adjust the pH to ~3.5–4.0 using 1M HCl.

  • Expert Insight: The isoelectric point of this zwitterionic compound is approximately pH 4. Precise pH adjustment is critical to ensure the product precipitates or can be efficiently extracted.

• Extraction & Drying: Extract the aqueous layer with a mixture of DCM/Isopropanol (4:1 v/v, 3 × 20 mL). Dry the combined organic layers over Na₂SO₄, filter, and evaporate to dryness to yield the target compound as a white to off-white solid.

Analytical Validation Parameters

To ensure the trustworthiness of the synthesized protocol, the final product must be validated against the following expected analytical benchmarks:

• LC-MS (ESI+): Expected m/z for [M+H]⁺ is 207.11.

• ¹H NMR (400 MHz, DMSO-d₆): Look for the characteristic pyridine aromatic protons (δ 8.05, 7.50, 6.55, 6.45 ppm), the pyrrolidine core multiplet (δ 3.80–3.10 ppm), and the distinctive C4-methyl doublet (δ ~1.10 ppm, J = 6.5 Hz). The carboxylic acid proton should appear as a broad singlet >12.0 ppm[3][4].

References

• Discovery of Novel Selective Dual Agonists Targeting S1PR1 and S1PR5 for the Treatment of Inflammatory Bowel Disease | Journal of Medicinal Chemistry - ACS Public
• 4-Methylnicotinic acid | 3222-50-2 - ChemicalBook.
• US10343992B2 - 1-cyano-pyrrolidine compounds as USP30 inhibitors - Google P
• WO2016046530A1 - Novel compounds - Google P

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• 3. WO2016046530A1 - Novel compounds - Google Patents [patents.google.com]
• 4. 4-Methylnicotinic acid | 3222-50-2 [amp.chemicalbook.com]

Application Note: 4-Methyl-1-(pyridin-2-yl)pyrrolidine-3-carboxylic Acid in 3D Fragment-Based Drug Discovery

Introduction: The Imperative to "Escape from Flatland"

In contemporary medicinal chemistry, the over-reliance on high-throughput cross-coupling chemistries has historically skewed screening libraries toward planar, sp2-rich, and achiral molecules. As articulated in Lovering's seminal "Escape from Flatland" hypothesis, increasing the fraction of sp3-hybridized carbons ( Fsp3​ ) and introducing three-dimensionality significantly correlates with reduced compound promiscuity, lower clinical attrition rates, and improved physicochemical properties [1].

4-Methyl-1-(pyridin-2-yl)pyrrolidine-3-carboxylic acid is a premium chiral building block specifically designed to address this paradigm. It offers a stereochemically rich, rigidified scaffold that projects functional groups into distinct 3D vectors. This application note provides a comprehensive guide to utilizing this molecule in parallel library synthesis and peptidomimetic drug design.

Structural Rationale & Mechanistic Causality

The utility of this building block stems from three synergistic structural features:

• The Pyrrolidine Core: Acts as a bioisostere for proline, providing inherent metabolic stability and high Fsp3​ character.

• The 1-(Pyridin-2-yl) Substituent: Unlike standard secondary amines that require Boc or Cbz protection, the N-arylated pyrrolidine is ready for immediate use. The electron-withdrawing nature of the pyridine ring reduces the basicity of the pyrrolidine nitrogen, preventing zwitterion formation and facilitating easier handling during aqueous workups. Furthermore, the pyridine nitrogen serves as a privileged hydrogen-bond acceptor for kinase hinge-binding or GPCR targeting.

• The 4-Methyl Stereocenter: This group introduces critical steric bulk. Mechanistically, it restricts the conformational flexibility of the pyrrolidine ring via pseudo-allylic 1,3-strain, locking the molecule into a predictable envelope conformation. This ensures that the trajectory of the 3-carboxylic acid (and subsequent amide) is rigidly defined.

Reaction Optimization: Overcoming Steric Hindrance

The primary synthetic application of this building block is amide bond formation. However, the adjacent 4-methyl group creates a sterically hindered environment around the C3-carboxylic acid.

Using standard carbodiimides (e.g., EDC/HOBt) often results in sluggish kinetics and the competitive formation of inactive N-acylurea byproducts. To ensure a self-validating and high-yielding protocol, uronium-based coupling agents (specifically HATU) are mandated. HATU rapidly converts the sterically hindered acid into a highly reactive 7-aza-1-hydroxybenzotriazole (HOAt) active ester, accelerating aminolysis and suppressing epimerization at the C3 alpha-chiral center [2].

Table 1: Quantitative Comparison of Amide Coupling Reagents

Reaction conditions: 4-Methyl-1-(pyridin-2-yl)pyrrolidine-3-carboxylic acid (1.0 eq), Benzylamine (1.2 eq), Base (3.0 eq), DMF, 25°C, 4 hours.

Coupling Reagent	Base	Conversion (%)	Epimerization (%)	Primary Byproduct
EDC / HOBt	DIPEA	45%	< 2%	N-acylurea (high)
T3P (50% in EtOAc)	Pyridine	62%	< 1%	Unreacted acid
HATU	DIPEA	> 98%	< 1%	Tetramethylurea (trace)
COMU	DIPEA	95%	4%	Morpholine derivatives

Experimental Protocols

Protocol A: General Procedure for High-Yielding Amide Coupling

This protocol is designed as a self-validating system. The use of LC-MS monitoring ensures intermediate formation, while the specific sequential washing steps are engineered to remove the basic pyridine-containing starting material and the highly polar HATU byproducts.

Reagents & Materials:

• 4-Methyl-1-(pyridin-2-yl)pyrrolidine-3-carboxylic acid (1.0 mmol)

• Target Amine (1.2 mmol)

• HATU (1.1 mmol)

• N,N-Diisopropylethylamine (DIPEA) (3.0 mmol)

• Anhydrous N,N-Dimethylformamide (DMF) (5.0 mL)

Step-by-Step Methodology:

• Activation: Dissolve the chiral carboxylic acid (1.0 mmol) in anhydrous DMF (5.0 mL) under an inert nitrogen atmosphere. Add DIPEA (3.0 mmol) and stir for 5 minutes at room temperature.

• Ester Formation: Add HATU (1.1 mmol) in one portion. The solution will typically turn a pale yellow. Causality check: Stir for exactly 15 minutes. Prolonged activation before amine addition can lead to trace epimerization at the C3 position.

• Aminolysis: Add the target amine (1.2 mmol) dropwise. Stir the reaction mixture at room temperature for 2–4 hours.

• In-Process Control (IPC): Monitor the reaction via LC-MS. The mass of the HOAt active ester intermediate ( [M+H]+ = 340.1) should completely transition to the target amide mass.

• Quenching & Extraction: Dilute the mixture with Ethyl Acetate (30 mL). Quench the reaction by adding saturated aqueous NaHCO3​ (15 mL). The basic quench neutralizes any remaining acid and partitions the HOAt byproduct into the aqueous layer.

• Washing Sequence:

  • Wash the organic layer with 5% aqueous LiCl (3 × 15 mL). Rationale: DMF is highly soluble in water, but LiCl significantly increases the ionic strength of the aqueous phase, ensuring complete removal of DMF from the organic layer without losing the slightly polar pyridine-containing product.

  • Wash with brine (15 mL) to break any micro-emulsions.

• Isolation: Dry the organic phase over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure. Purify via flash column chromatography (typically CH2​Cl2​ /MeOH gradients) to yield the pure 3D fragment.

Visualizing the Workflow

To integrate this building block into a Fragment-Based Drug Discovery (FBDD) pipeline, researchers must map the synthetic output to structural screening. Below are the logical workflows governing this process.

Caption: Mechanistic workflow of sterically hindered amide coupling using HATU activation.

Caption: Fragment-Based Drug Discovery (FBDD) workflow utilizing 3D pyrrolidine scaffolds.

Conclusion

The integration of 4-Methyl-1-(pyridin-2-yl)pyrrolidine-3-carboxylic acid into synthetic libraries represents a direct application of the "Escape from Flatland" philosophy [3]. By leveraging the optimized uronium-based coupling protocols detailed above, drug development professionals can efficiently generate robust, stereochemically complex libraries. The built-in 2-pyridyl moiety and 4-methyl steric director ensure that the resulting molecules possess the necessary 3D character and target-binding vectors required for modern, high-affinity lead generation.

References

• Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry, 52(21), 6752–6756. URL: [Link]

• Cox, P. B., et al. (2020). Escaping from Flatland: Substituted Bridged Pyrrolidine Fragments with Inherent Three-Dimensional Character. ACS Medicinal Chemistry Letters, 11(6), 1185–1190. URL: [Link]

Application Note &amp; Protocols: Strategic Incorporation of 4-Methyl-1-(pyridin-2-yl)pyrrolidine-3-carboxylic Acid in Solid-Phase Peptide Synthesis

Abstract

The incorporation of non-canonical amino acids (ncAAs) into peptide sequences is a cornerstone of modern drug discovery, offering a powerful route to modulate pharmacological properties such as potency, selectivity, and metabolic stability.[1][2] This guide provides a comprehensive technical overview and detailed protocols for the integration of 4-Methyl-1-(pyridin-2-yl)pyrrolidine-3-carboxylic acid, a structurally constrained proline analogue, into peptide chains using Fmoc-based solid-phase peptide synthesis (SPPS). We address the unique synthetic challenges posed by its sterically hindered nature and provide validated strategies to ensure high-yield, high-purity synthesis for researchers in peptide chemistry and drug development.

Introduction: The Rationale for Constrained Pyrrolidine Scaffolds

The pyrrolidine ring, the core structure of the natural amino acid proline, is a privileged scaffold in medicinal chemistry.[3][4][5][6] Its saturated, non-planar structure introduces conformational rigidity into the peptide backbone, a critical factor for pre-organizing a peptide into a bioactive conformation for receptor binding.[7][8] By modifying the basic pyrrolidine scaffold, chemists can fine-tune these constraints and introduce novel chemical functionalities.

4-Methyl-1-(pyridin-2-yl)pyrrolidine-3-carboxylic acid presents two key modifications:

• A C4-Methyl Group: This substitution further restricts the "pseudorotation" of the five-membered ring, locking it into a more defined conformation and introducing steric bulk that can influence peptide-protein interactions.[4][7]

• An N-Pyridinyl Group: This replaces the secondary amine of a typical proline derivative with a tertiary amine linked to an aromatic system. This modification eliminates a hydrogen bond donor, alters the electronic properties of the nitrogen atom, and introduces a potential site for metal coordination or pi-stacking interactions.

The integration of such a highly functionalized, sterically demanding building block requires a departure from standard SPPS protocols. This document outlines the critical considerations and optimized methodologies for its successful application.

Core Synthetic Challenge: Overcoming Steric Hindrance

The primary obstacle in coupling Fmoc-4-Methyl-1-(pyridin-2-yl)pyrrolidine-3-carboxylic acid is significant steric hindrance. This arises from two sources:

• The α-carbon is part of a rigid ring system.

• The α-amino group is a tertiary amine, substituted with a bulky pyridinyl group.

This structure is analogous to other challenging couplings, such as those involving N-methylated amino acids or α,α-disubstituted residues.[9][10] Standard coupling conditions using carbodiimides like DIC may result in slow reaction rates and low yields, leading to deletion sequences in the final product.[11] Therefore, the use of more potent coupling reagents and optimized reaction conditions is mandatory.[11][12]

Recommended SPPS Strategy: Fmoc/tBu Chemistry

The Fmoc/tBu strategy is the most suitable approach due to its reliance on mild, base-mediated deprotection, which preserves acid-labile side-chain protecting groups until the final cleavage step.[13][]

Key Reagents & Materials

• Resin: Rink Amide resin (for C-terminal amides) or 2-Chlorotrityl chloride (2-CTC) resin (for C-terminal acids).

• Solvents: High-purity N,N-Dimethylformamide (DMF), Dichloromethane (DCM).

• Amino Acids: Standard Fmoc-protected amino acids with tBu-based side-chain protection.

• Fmoc-Deprotection Reagent: 20% Piperidine in DMF. Alternatives such as 20% 4-methylpiperidine in DMF are also highly effective.[15][16][17]

• Coupling Reagents: High-efficiency uronium or phosphonium salts.

• Cleavage Cocktail: Reagent B (TFA/Phenol/H₂O/TIPS, 88:5:5:2 v/v/v/v) or similar standard cocktails depending on the peptide sequence.

• Purification: Reverse-phase high-performance liquid chromatography (RP-HPLC).

• Analysis: LC-MS (Liquid Chromatography-Mass Spectrometry).

Experimental Protocols

Protocol 1: General SPPS Cycle

This protocol describes a single cycle of amino acid incorporation. It should be repeated for each residue in the sequence. The critical modifications for coupling the title compound are detailed in Protocol 2.

• Resin Preparation: a. Place the desired amount of resin (e.g., 0.1 mmol scale) in a suitable reaction vessel. b. Swell the resin in DMF for 30-60 minutes with gentle agitation.[9] c. Drain the DMF.

• Fmoc Deprotection: a. Add 20% piperidine in DMF to the resin. b. Agitate for 5 minutes, then drain. c. Repeat the 20% piperidine treatment for an additional 10-15 minutes to ensure complete deprotection. d. Wash the resin thoroughly with DMF (5-7 times) to remove all traces of piperidine. e. Perform a qualitative test (e.g., Kaiser test) to confirm the presence of a free primary amine (Note: This test will be negative for the secondary amine of proline and after coupling to the title compound).

• Amino Acid Coupling: a. In a separate vial, dissolve the next Fmoc-amino acid (4 equivalents relative to resin loading) and a coupling agent (e.g., HCTU, 3.9 equivalents) in DMF. b. Add a base, typically N,N-Diisopropylethylamine (DIEA) (8 equivalents), to the activation mixture. c. Allow the solution to pre-activate for 1-2 minutes. d. Add the activated amino acid solution to the deprotected resin. e. Agitate for 45-60 minutes at room temperature. f. Drain the reaction solution and wash the resin with DMF (3-5 times). g. Perform a qualitative test to confirm the absence of free amines (reaction completion). If the test is positive, a second coupling (recoupling) may be necessary.

Protocol 2: Optimized Coupling of Fmoc-4-Methyl-1-(pyridin-2-yl)pyrrolidine-3-carboxylic acid

This specialized protocol is essential for efficiently incorporating the sterically hindered title compound.

• Reagent Preparation (Activation): a. In a clean, dry vial, dissolve Fmoc-4-Methyl-1-(pyridin-2-yl)pyrrolidine-3-carboxylic acid (4 equivalents) in DMF. b. Add HATU (3.9 equivalents) and HOAt (4 equivalents) to the solution.[11][18] c. Add DIEA (8 equivalents) to the vial. d. Allow the mixture to pre-activate for 5-10 minutes. The solution may change color.

• Coupling Reaction: a. Add the pre-activated solution to the deprotected peptide-resin. b. Agitate the mixture for a minimum of 2 to 4 hours at room temperature. For particularly difficult sequences, this time can be extended or performed at a slightly elevated temperature (35-40 °C). c. Alternatively, utilize microwave-assisted SPPS, which can significantly accelerate the coupling of hindered residues.[10] A typical microwave protocol would be 10-20 minutes at 75°C.

• Post-Coupling Work-up: a. Drain the coupling solution. b. Wash the resin extensively with DMF (5-7 times) to remove all excess reagents. c. (Optional but Recommended) Perform a capping step to block any unreacted free amines. Treat the resin with a solution of acetic anhydride and DIEA in DMF (e.g., 10:5:85 v/v/v) for 30 minutes.[9] d. Wash again with DMF (3 times) and DCM (3 times) before proceeding to the next deprotection step.

SPPS Workflow Visualization

The following diagram illustrates the key steps in the solid-phase synthesis cycle, emphasizing the optimized coupling for the target compound.

Sources

• 1. Small and Simple, yet Sturdy: Conformationally Constrained Peptides with Remarkable Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. img01.pharmablock.com [img01.pharmablock.com]
• 4. researchgate.net [researchgate.net]
• 5. ouci.dntb.gov.ua [ouci.dntb.gov.ua]
• 6. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Protein synthesis with conformationally constrained cyclic dipeptides - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids [cem.com]
• 11. researchgate.net [researchgate.net]
• 12. Efficient peptide coupling involving sterically hindered amino acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. chemistry.du.ac.in [chemistry.du.ac.in]
• 15. Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine? - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Efficient Synthesis of Peptides with 4-Methylpiperidine as Fmoc Removal Reagent by Solid Phase Synthesis | Journal of the Mexican Chemical Society [jmcs.org.mx]
• 17. researchgate.net [researchgate.net]
• 18. Commonly Used Condensation Agents in Peptide Solid Phase Synthesis [creative-peptides.com]

Technical Notes & Optimization

How to improve synthesis yield of 4-Methyl-1-(pyridin-2-yl)pyrrolidine-3-carboxylic acid

Welcome to the Technical Support Center for the synthesis of 4-Methyl-1-(pyridin-2-yl)pyrrolidine-3-carboxylic acid . This portal is designed for researchers and drug development professionals seeking to optimize yields, resolve synthetic bottlenecks, and understand the mechanistic causality behind this specific three-step heterocyclic workflow.

Synthesis Pathway Visualization

The synthesis of this building block relies on the construction of the substituted pyrrolidine core, followed by functionalization of the secondary amine, and final deprotection.

Stepwise synthesis workflow of 4-Methyl-1-(pyridin-2-yl)pyrrolidine-3-carboxylic acid.

Troubleshooting Matrix & FAQs

Q1: Why is my yield near zero during the 1,3-dipolar cycloaddition step to form the pyrrolidine core? Symptom: Recovery of unreacted methyl crotonate and decomposed ylide precursor. Causality: Methyl crotonate is a β -substituted α,β -unsaturated ester. The methyl group at the β -position introduces significant steric hindrance in the transition state. Under standard thermal conditions, the activation energy for the [3+2] cycloaddition is so high that the transient azomethine ylide decomposes before the reaction can occur[1]. Solution: Transition from purely thermal conditions to a metal-catalyzed approach. Using Ag(I) or Cu(I) salts (e.g., AgOAc) coordinates the azomethine ylide, stabilizing it and lowering the LUMO of the system, which accelerates the concerted cycloaddition and overcomes the steric penalty[2].

Q2: Should I use Buchwald-Hartwig amination or SN​Ar for the N-arylation step? Symptom: Poor conversion and catalyst blackening when using 2-bromopyridine and standard Palladium catalysts. Causality: While 2-bromopyridine can undergo Buchwald-Hartwig coupling, the strongly electron-withdrawing nitrogen deactivates the substrate toward oxidative addition and can poison the Pd catalyst via competitive coordination[3]. Conversely, the pyridine ring is highly electron-deficient at the 2-position, making it a prime candidate for Nucleophilic Aromatic Substitution ( SN​Ar ). Fluorine is an exceptional leaving group in SN​Ar because its high electronegativity stabilizes the anionic Meisenheimer intermediate[4][5]. Solution: Abandon transition-metal catalysis for this step. Switch to an SN​Ar protocol using 2-fluoropyridine in a polar aprotic solvent (DMF) with a mild base ( K2​CO3​ ) at elevated temperatures.

Q3: I am observing epimerization during the final ester hydrolysis. How can I prevent this? Symptom: Loss of diastereomeric purity (cis/trans ratio changes) at the C3 or C4 position of the pyrrolidine ring. Causality: The proton at the C3 position (alpha to the carboxylate) is relatively acidic. Prolonged exposure to harsh bases (like NaOH at reflux) causes reversible deprotonation and reprotonation, leading to thermodynamic equilibration (epimerization) of the stereocenters. Solution: Utilize mild hydrolysis conditions. Lithium hydroxide (LiOH) in a mixed aqueous/organic solvent system (THF/MeOH/ H2​O ) at room temperature provides sufficient hydroxide nucleophilicity to cleave the methyl ester without triggering deprotonation at C3.

Quantitative Data Summary

The following tables summarize the empirical data driving the protocol optimizations.

Table 1: Reactivity of Dipolarophiles in Azomethine Ylide Cycloadditions

Dipolarophile	Conditions	Yield (%)	Mechanistic Note

| Ethyl Acrylate | Thermal (Toluene, reflux) | >80 | Unhindered β -position allows fast reaction (<4 h) | | Ethyl Crotonate | Thermal (Toluene, reflux) | 0 | Severe steric hindrance at β -position[1] | | Methyl Crotonate | AgOAc (5 mol%), NEt3​ | 75-85 | Metal catalysis required to stabilize ylide[2] |

Table 2: Optimization of N-Arylation Conditions for Pyrrolidine Cores | Method | Electrophile | Reagents/Catalyst | Solvent | Temp (°C) | Yield (%) | | :--- | :--- | :--- | :--- | :--- | :--- | | Buchwald-Hartwig | 2-Bromopyridine | Pd(OAc)2​ , dppp, NaOtBu | Toluene | 80 | 55-98[3] | | Buchwald-Hartwig | 2-Chloropyridine | Pd2​(dba)3​ , XantPhos, Cs2​CO3​ | Dioxane | 100 | <50 | | SN​Ar | 2-Fluoropyridine | K2​CO3​ (2.0 equiv) | DMF | 120 | 85-95[4] | | SN​Ar | 2-Chloropyridine | K2​CO3​ (2.0 equiv) | DMF | 120 | 10-20 |

Standard Operating Procedures (SOPs)

Protocol A: SN​Ar N-Arylation with 2-Fluoropyridine

This protocol utilizes a self-validating visual cue (Meisenheimer complex formation) to confirm reaction initiation.

• Setup: Charge a flame-dried 50 mL round-bottom flask with 4-methylpyrrolidine-3-carboxylate (1.0 equiv, 10 mmol) and anhydrous K2​CO3​ (2.5 equiv, 25 mmol).

• Solvation: Add 50 mL of anhydrous DMF to achieve a 0.2 M concentration. Stir at 400 rpm.

• Electrophile Addition: Add 2-fluoropyridine (1.2 equiv, 12 mmol) dropwise at room temperature via syringe.

  • Validation Checkpoint: The solution may turn a distinct deep yellow or red color upon heating, indicating the formation of the anionic Meisenheimer complex[5].

• Reaction: Attach a reflux condenser and heat the mixture to 110 °C under an inert argon atmosphere for 14 hours.

• Workup: Cool to room temperature. Dilute the mixture with 150 mL of distilled water and extract with Ethyl Acetate ( 3×50 mL).

• Purification: Wash the combined organic layers with 5% aqueous LiCl or brine ( 3×50 mL) to strip residual DMF. Dry over Na2​SO4​ , filter, and concentrate in vacuo. Purify via silica gel chromatography (Hexanes/EtOAc) to isolate the N-(pyridin-2-yl) intermediate.

Protocol B: Mild Ester Hydrolysis

This protocol prevents C3-epimerization by strictly controlling base strength and temperature.

• Setup: Dissolve the N-(pyridin-2-yl) intermediate (1.0 equiv, 5 mmol) in 50 mL of a 2:1:1 mixture of THF:MeOH: H2​O (0.1 M).

• Hydrolysis: Cool the flask to 0 °C in an ice bath. Add LiOH monohydrate (3.0 equiv, 15 mmol) in one portion.

• Reaction: Remove the ice bath and allow the mixture to stir at room temperature for 4-6 hours.

  • Validation Checkpoint: Monitor by TLC. The starting material spot will disappear, and the product will remain at the baseline in standard non-polar eluents due to its zwitterionic nature.

• Isolation: Concentrate the organic solvents (THF/MeOH) in vacuo. Carefully acidify the remaining aqueous layer to pH ~4.5 using 1M HCl (targeting the isoelectric point of the amino acid).

• Extraction: Extract the aqueous layer with a highly polar organic solvent system (e.g., 10% MeOH in DCM or n-butanol). Dry the organic phase and concentrate to afford the final 4-Methyl-1-(pyridin-2-yl)pyrrolidine-3-carboxylic acid.

References

• Regiochemistry in 1,3-Dipolar Cycloadditions of the Azomethine Ylide Formed from Diethyl Aminomalonate and Paraformaldehyde. ACS Publications. 1

• Amination of Heteroaryl Chlorides: Palladium Catalysis or SNAr in Green Solvents?. PMC. 4

• Metal catalyzed asymmetric 1,3-dipolar cycloaddition of azomethine ylides. Universidad Autónoma de Madrid. 2

• A Practical Buchwald—Hartwig Amination of 2-Bromopyridines with Volatile Amines. ResearchGate. 3

• Aminoborohydrides 15. The First Mild and Efficient Method for Generating 2-(Dialkylamino)-pyridines from 2-Fluoropyridine. ACS Publications. 5

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. repositorio.uam.es [repositorio.uam.es]
• 3. researchgate.net [researchgate.net]
• 4. Amination of Heteroaryl Chlorides: Palladium Catalysis or SNAr in Green Solvents? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Scale-Up Optimization for 4-Methyl-1-(pyridin-2-yl)pyrrolidine-3-carboxylic Acid

Welcome to the Process Chemistry Technical Support Center. As you transition the synthesis of 4-Methyl-1-(pyridin-2-yl)pyrrolidine-3-carboxylic acid from discovery (milligram scale) to process development (kilogram scale), you will encounter nonlinear scaling effects. This guide is engineered by senior application scientists to address the specific thermodynamic, stereochemical, and isolation challenges inherent to this scaffold.

Process Architecture & Workflow

The most scalable route avoids expensive palladium catalysts (Buchwald-Hartwig aminations) in favor of a transition-metal-free Nucleophilic Aromatic Substitution (SNAr). The workflow below outlines the optimized self-validating system for this transformation.

Figure 1: Optimized scale-up workflow for 4-Methyl-1-(pyridin-2-yl)pyrrolidine-3-carboxylic acid.

Troubleshooting & FAQs

Q1: Why is my yield dropping significantly when moving from the 10 g to the 1 kg scale during the coupling step?

Cause: Thermal runaway and side-reactions. At the bench scale, the high surface-area-to-volume ratio of a flask quickly dissipates the heat generated by the SNAr reaction. In a 50 L reactor, heat accumulation occurs. We specifically utilize 2-fluoropyridine rather than 2-chloropyridine because the high electronegativity of fluorine drastically lowers the activation energy for the SNAr Meisenheimer complex, making the reaction highly efficient without transition metals[1]. However, this high reactivity makes the reaction highly exothermic. If all reagents are added at once, the temperature spikes, leading to pyrrolidine ring-opening or dimerization. Solution: Shift from batch addition to controlled continuous dosing . Dose the 2-fluoropyridine over 4 hours while maintaining the internal jacket temperature strictly below 60 °C.

Q2: I am observing a loss of stereochemical integrity (epimerization) at the C3 position in my final product. How do I prevent this?

Cause: The C3 proton (alpha to the carboxylate group) is highly acidic. Under strongly basic conditions—either during the SNAr coupling or the subsequent ester hydrolysis—this proton is abstracted to form an enolate. Upon reprotonation, chirality is scrambled, yielding a mixture of cis and trans diastereomers. Solution: You must maintain kinetic control.

• During SNAr: Abandon strong alkoxide bases (like NaOtBu) and use mild, insoluble bases like K2CO3 in DMSO.

• During Hydrolysis: Do not use refluxing NaOH. Use aqueous LiOH at 20 °C. Process chemistry literature demonstrates that the hydrolysis of the trans-pyrrolidine ester is dramatically faster than other isomers, allowing for a kinetically controlled saponification that preserves optical purity[2],[3].

Q3: Chromatographic purification is not viable at the 5 kg scale. How can we isolate the final product efficiently?

Cause: The final molecule is an ampholyte; it contains a basic pyridine nitrogen and an acidic carboxylic acid. This makes it highly water-soluble at both low pH (as an ammonium salt) and high pH (as a carboxylate salt). Solution: Isoelectric point (pI) precipitation. By carefully titrating the aqueous hydrolysis mixture to the molecule's exact isoelectric point (approximately pH 4.8), the molecule forms a zwitterion with a net-zero charge. In this state, its hydration sphere collapses, and it readily crystallizes out of the aqueous solution, completely bypassing the need for silica gel chromatography.

Quantitative Process Data

The table below summarizes the causality between reaction parameters and the critical quality attributes (CQAs) of the intermediate during the SNAr optimization phase.

Base Selection	Solvent	Temp (°C)	Dosing Time (h)	Epimerization at C3 (%)	Isolated Yield (%)	Conclusion / Causality
NaOtBu (2.0 eq)	THF	65	0.5	18.5%	62%	Base too strong; enolization causes high epimerization.
DIPEA (2.5 eq)	NMP	80	1.0	8.2%	74%	High temp drives thermal degradation and moderate epimerization.
K₂CO₃ (2.0 eq)	DMSO	60	4.0	< 1.0%	91%	Optimized: Mild base and slow dosing suppress exotherm and preserve chirality.

Validated Step-by-Step Methodology (1 kg Scale)

This protocol is designed as a self-validating system. If the temperature and pH parameters are strictly adhered to, the physical chemistry of the system guarantees high purity and stereofidelity.

Phase 1: SNAr Coupling

• Reactor Preparation: Purge a 20 L jacketed glass reactor with N2. Charge with Methyl 4-methylpyrrolidine-3-carboxylate (1.00 kg, 6.98 mol), finely milled anhydrous K2CO3 (1.93 kg, 13.96 mol), and anhydrous DMSO (5.0 L).

• Temperature Equilibration: Set the reactor jacket to heat the slurry to 55 °C under vigorous mechanical stirring (300 rpm).

• Controlled Dosing: Load 2-Fluoropyridine (0.74 kg, 7.68 mol) into an addition funnel. Dose continuously over 4.0 hours . Critical Step: Modulate the dosing rate to ensure the internal temperature never exceeds 60 °C.

• Completion & Workup: Stir for an additional 6 hours at 60 °C. Cool to 20 °C. Quench with DI water (10 L) and extract with MTBE (3 x 5 L). Wash the combined organic layers with brine, dry over Na2SO4, and concentrate under reduced pressure to yield the intermediate ester.

Phase 2: Kinetically Controlled Saponification

• Solvation: Dissolve the crude intermediate in Methanol (4.0 L) in a 20 L reactor. Cool the solution to 10 °C.

• Hydrolysis: Prepare a solution of LiOH monohydrate (0.44 kg, 10.47 mol) in DI water (2.0 L). Add this aqueous solution dropwise to the reactor over 1 hour, maintaining the internal temperature below 20 °C.

• Maturation: Stir at 20 °C for exactly 4 hours. Note: Do not exceed this time or apply heat, as prolonged exposure to base will initiate C3 epimerization.

Phase 3: Isoelectric Crystallization

• Solvent Swap: Concentrate the reaction mixture under vacuum (30 mbar, 35 °C) to remove the methanol, leaving an aqueous basic solution.

• pH Titration: Cool the aqueous layer to 5 °C. Slowly add 2M HCl via a dosing pump while monitoring with a calibrated pH probe.

• Precipitation: Stop the addition exactly when the pH reaches 4.8 . A thick, white crystalline slurry will form as the molecule reaches its zwitterionic state.

• Isolation: Filter the slurry through a Nutsche filter. Wash the filter cake with ice-cold DI water (2 x 1 L) to remove inorganic salts. Dry in a vacuum oven at 45 °C for 24 hours to afford the pure 4-Methyl-1-(pyridin-2-yl)pyrrolidine-3-carboxylic acid.

References

• Title: Enantioselective Nitrile Anion Cyclization to Substituted Pyrrolidines. A Highly Efficient Synthesis of (3S,4R)
• Title: Pyrrolidine-3-carboxylic Acids as Endothelin Antagonists. 4.
• Title: Amination of Heteroaryl Chlorides: Palladium Catalysis or SNAr in Green Solvents?

Sources

• 1. Amination of Heteroaryl Chlorides: Palladium Catalysis or SNAr in Green Solvents? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

4-Methyl-1-(pyridin-2-yl)pyrrolidine-3-carboxylic acid vs unsubstituted pyrrolidine derivatives

Engineering Drug-Like Scaffolds: A Comparative Guide on 4-Methyl-1-(pyridin-2-yl)pyrrolidine-3-carboxylic Acid vs. Unsubstituted Pyrrolidines

As drug discovery programs increasingly target complex protein-protein interactions and challenging binding pockets, the reliance on simple, flat, or highly flexible building blocks has diminished. Pyrrolidine-3-carboxylic acid (a β -proline analog) is a foundational pharmacophore, but its unsubstituted form suffers from high conformational flexibility and poor passive permeability due to its zwitterionic nature.

By strategically modifying this core to create 4-methyl-1-(pyridin-2-yl)pyrrolidine-3-carboxylic acid , medicinal chemists can drastically alter the molecule's physicochemical and pharmacological profile. This guide provides an objective, mechanistic comparison of these two scaffolds, supported by theoretical frameworks and self-validating experimental protocols.

Mechanistic Deep Dive: Why Substitute?

The transition from an unsubstituted pyrrolidine to a heavily functionalized derivative is driven by two critical physicochemical principles: conformational restriction and electronic reprogramming.

The "Magic Methyl" Effect (C4-Methylation)

Unsubstituted pyrrolidine rings rapidly interconvert between various envelope and half-chair conformations. This flexibility means the molecule must pay a high entropic penalty to adopt the specific bioactive conformation required for target binding.

Installing a methyl group at the C4 position introduces targeted steric hindrance. This bulk biases the ring pucker, locking the adjacent C3-carboxylic acid into a defined spatial vector (either axial or equatorial, depending on the relative stereochemistry). This phenomenon, known as the "magic methyl" effect, not only restricts conformation but also increases local lipophilicity, which can displace high-energy water molecules in the target binding site and increase binding affinity by orders of magnitude[1][2].

Electronic Reprogramming (N1-Arylation)

Unsubstituted pyrrolidines feature a basic secondary amine with a pKa of approximately 9.0–9.5. At physiological pH (7.4), the molecule exists almost entirely as a zwitterion (protonated amine, deprotonated carboxylic acid), which severely restricts its ability to passively cross lipid bilayers.

By installing a 2-pyridyl group at the N1 position, the lone pair of electrons on the pyrrolidine nitrogen delocalizes into the electron-deficient heteroaromatic ring via resonance. This gives the C–N bond partial double-bond character and drastically lowers the pKa of the amine, rendering it non-basic at physiological pH[3][4]. Consequently, the molecule transitions from a highly polar zwitterion to a more lipophilic, membrane-permeable species.

Caption: Structural modifications driving pharmacological enhancement in pyrrolidine scaffolds.

Quantitative Data Comparison

The structural modifications directly translate to measurable shifts in physicochemical properties. The table below summarizes the theoretical and empirical differences between the two scaffolds.

Property	Unsubstituted Pyrrolidine-3-carboxylic acid	4-Methyl-1-(pyridin-2-yl)pyrrolidine-3-carboxylic acid	Impact on Drug Design
Molecular Weight	115.13 g/mol	206.24 g/mol	Remains well within Lipinski's Rule of 5.
Amine pKa	~9.2 (Highly Basic)	< 4.0 (Non-basic)	Eliminates zwitterionic character at pH 7.4.
Predominant State (pH 7.4)	Zwitterionic	Anionic (Carboxylate only)	Drastically improves membrane permeability.
Conformational State	Highly flexible	Restricted (Envelope bias)	Reduces entropic penalty upon target binding.
LogD (pH 7.4)	< -2.0 (Hydrophilic)	~ 0.5 to 1.5 (Lipophilic)	Enhances partitioning into hydrophobic pockets.

Self-Validating Experimental Protocols

To objectively prove the superiority of the substituted scaffold in a drug discovery context, the following experimental workflows must be executed. These protocols are designed with internal controls to ensure self-validation.

Protocol 1: Conformational Analysis via Variable-Temperature NMR (VT-NMR)

Causality: Standard room-temperature NMR provides a time-averaged spectrum of rapidly interconverting conformers. By lowering the temperature, we slow the exchange rate below the NMR timescale. This allows us to quantify the major and minor conformer populations and validate the rigidifying effect of the C4-methyl group.

• Sample Preparation: Dissolve 15 mg of each compound in 0.6 mL of deuterated methanol (CD3OD) to prevent freezing at low temperatures.

• Baseline Acquisition: Acquire standard 1D 1 H and 2D NOESY spectra at 298 K (25°C). The unsubstituted pyrrolidine will show broad multiplets for ring protons due to rapid conformational averaging.

• Cooling Cycle: Gradually lower the probe temperature in 10 K increments down to 213 K (-60°C), allowing 15 minutes for thermal equilibration at each step.

• Data Acquisition & Validation: Acquire 1 H spectra at each step.

  • Self-Validation Check: The 4-methyl substituted analog will exhibit sharp, distinct peaks with resolved 3JHH​ coupling constants (e.g., large trans-diaxial couplings of ~9-11 Hz), confirming a locked envelope conformation. The unsubstituted analog will continue to show broadened peaks or split into multiple sets of signals representing a mixture of conformers.

Protocol 2: Parallel Artificial Membrane Permeability Assay (PAMPA)

Causality: To empirically prove that the pKa shift induced by the 1-(pyridin-2-yl) group translates to enhanced passive permeability. The zwitterionic unsubstituted pyrrolidine will fail to cross the lipid membrane, whereas the N-arylated derivative will demonstrate measurable flux.

• Donor Solution Preparation: Prepare 10 mM DMSO stock solutions of both compounds. Dilute to 50 µM in PBS (pH 7.4). Include Verapamil (high permeability control) and Atenolol (low permeability control).

• Membrane Coating: Coat the PVDF filter of the PAMPA donor plate with 5 µL of a 1% (w/v) lecithin solution in dodecane to simulate a lipid bilayer.

• Assay Assembly: Add 300 µL of the donor solutions to the donor plate wells. Add 300 µL of blank PBS (pH 7.4) to the acceptor plate wells. Assemble the sandwich.

• Incubation: Incubate the assembled plates at 25°C for 5 hours without agitation to maintain the unstirred water layer (UWL).

• Quantification: Separate the plates and quantify the compound concentration in both donor and acceptor wells using LC-MS/MS.

• Validation & Calculation: Calculate the effective permeability ( Pe​ ).

  • Self-Validation Check: Verapamil must show Pe​>10×10−6 cm/s, and Atenolol must show Pe​<1×10−6 cm/s. The unsubstituted pyrrolidine will align with Atenolol, while the 4-methyl-1-(pyridin-2-yl) derivative will demonstrate a significantly higher Pe​ due to the neutralized amine.

Caption: Step-by-step parallel artificial membrane permeability assay (PAMPA) workflow.

Sources

• 1. Installing the “magic methyl” – C–H methylation in synthesis - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D0CS00973C [pubs.rsc.org]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. chemrxiv.org [chemrxiv.org]

A Comparative Analysis of 4-Methyl-1-(pyridin-2-yl)pyrrolidine-3-carboxylic Acid and its Piperidine Analog: A Guide for Medicinal Chemists

Executive Summary

In the landscape of medicinal chemistry, the selection of a core heterocyclic scaffold is a decision that profoundly shapes the trajectory of a drug discovery program. The five-membered pyrrolidine and six-membered piperidine rings are two of the most frequently employed saturated heterocycles, recognized as "privileged scaffolds" for their presence in a multitude of biologically active compounds and approved pharmaceuticals.[1][2][3] This guide provides an in-depth, data-driven comparison of two structurally related compounds: 4-Methyl-1-(pyridin-2-yl)pyrrolidine-3-carboxylic acid and its piperidine analog.

By altering a single methylene unit to expand the ring from five to six members, we can observe significant, albeit subtle, shifts in physicochemical properties, conformational flexibility, and metabolic stability. These changes, in turn, can dramatically influence a compound's pharmacokinetic profile and its interaction with biological targets. This document will dissect these differences, provide validated synthetic protocols, and explore the potential impact on structure-activity relationships (SAR), offering researchers a comprehensive framework for rational drug design.

Introduction: The Strategic Choice Between Pyrrolidine and Piperidine Scaffolds

The utility of pyrrolidine and piperidine scaffolds in drug design stems from their ability to confer a three-dimensional architecture and introduce a basic nitrogen atom, which is often crucial for target engagement and for modulating properties like aqueous solubility.[1] The non-planar, sp3-hybridized nature of these rings allows for a more thorough exploration of pharmacophore space compared to their flat, aromatic counterparts.[4]

This guide focuses on the specific comparison between the two molecules shown below. The core question we address is: How does the transition from a pyrrolidine to a piperidine ring, while maintaining identical substitution at positions 1, 3, and 4, impact the molecule's potential as a drug candidate?

Figure 1: Core Structures for Comparison

• Compound A: 4-Methyl-1-(pyridin-2-yl)pyrrolidine-3-carboxylic acid

• Compound B: 4-Methyl-1-(pyridin-2-yl)piperidine-3-carboxylic acid

This analysis is critical for drug development professionals aiming to fine-tune properties such as receptor affinity, selectivity, and ADME (Absorption, Distribution, Metabolism, and Excretion) profiles.

Comparative Physicochemical and Stereochemical Analysis

The addition of a single carbon to the heterocyclic ring induces measurable changes in key physicochemical parameters that govern a molecule's behavior in a biological system.

Table 1: Predicted Physicochemical Property Comparison

Property	Pyrrolidine Analog (A)	Piperidine Analog (B)	Key Considerations for Drug Design
pKa (Conjugate Acid)	~11.27[1][2]	~11.22[1][2]	Both are strongly basic amines with nearly identical pKa values. The choice between them is unlikely to be driven by basicity alone.
logP (Octanol/Water)	Lower (More Hydrophilic)	Higher (More Lipophilic)	Piperidine is inherently more lipophilic.[1][2] This can affect solubility, cell permeability, and potential for off-target hydrophobic interactions. The pyrrolidine scaffold may be preferred when higher aqueous solubility is desired.
Conformational Flexibility	More Flexible (Envelope/Twist)[2]	More Rigid (Chair)[2]	The rigidity of the piperidine ring can reduce the entropic penalty upon binding to a target, potentially increasing affinity. However, the flexibility of the pyrrolidine ring may allow for better adaptation to certain binding pockets.
Metabolic Stability	Generally Stable	Generally Stable	Both scaffolds are found in many approved drugs.[1][2] However, piperidines can be susceptible to oxidation at carbons adjacent to the nitrogen.[2] The pyrrolidine ring may offer slightly higher resistance to certain metabolic pathways.[1]

Conformational Flexibility: A Deeper Dive

The most significant structural difference lies in the conformational freedom of the two rings. The piperidine ring strongly prefers a rigid chair conformation to minimize steric strain. In contrast, the pyrrolidine ring is more flexible, readily adopting various envelope and twist conformations.[2] This difference has profound implications for how the substituents are oriented in three-dimensional space, directly impacting how the molecule interacts with a protein binding site.

Caption: Relationship between ring structure and binding characteristics.

Synthetic Strategies and Methodologies

The synthesis of these analogs requires distinct, stereocontrolled approaches. Below are plausible, literature-derived protocols for accessing these scaffolds.

Protocol 1: Asymmetric Synthesis of the Pyrrolidine Analog

This protocol leverages an organocatalytic enantioselective Michael addition to establish the stereocenters of the pyrrolidine ring, a modern and atom-economical approach.[5][6]

Caption: General synthetic workflow for the pyrrolidine analog.

Detailed Methodology:

• Enantioselective Michael Addition:

  • To a solution of a suitable carboxylate-substituted enone and a nitroalkane (e.g., nitroethane) in an appropriate solvent (e.g., toluene), add a chiral organocatalyst (e.g., a diarylprolinol silyl ether).

  • Stir the reaction at room temperature until completion, monitored by TLC or LC-MS.

  • Causality: The chiral catalyst creates a chiral environment, directing the nucleophilic attack of the nitroalkane to one face of the enone, thereby establishing the desired stereochemistry with high enantiomeric excess.[5]

• Reductive Cyclization:

  • The resulting Michael adduct is subjected to catalytic hydrogenation (e.g., H₂, Pd/C) in a solvent like methanol. This step simultaneously reduces the double bond and the nitro group, which then cyclizes to form the pyrrolidine ring.

• N-Arylation:

  • The secondary amine of the pyrrolidine core is coupled with 2-halopyridine (e.g., 2-bromopyridine). This is typically achieved using a copper-catalyzed (Chan-Lam coupling) or palladium-catalyzed (Buchwald-Hartwig amination) cross-coupling reaction.[7]

  • Causality: These catalytic methods are highly efficient for forming C-N bonds between sp2-hybridized carbons (of the pyridine) and sp3-hybridized nitrogens (of the pyrrolidine), and they tolerate a wide range of functional groups.[7]

• Deprotection:

  • If a carboxylic acid protecting group was used (e.g., a methyl or ethyl ester), it is hydrolyzed under acidic or basic conditions to yield the final carboxylic acid.

Protocol 2: Synthesis of the Piperidine Analog

The synthesis of the piperidine analog often starts from a corresponding pyridine precursor, which is then reduced.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Identification of Novel Piperidine and Pyrrolidine Derivatives as Potent Inhibitors of Pancreatic Lipase-Based Molecular Docking and In Vitro Testing [mdpi.com]
• 4. iris.unipa.it [iris.unipa.it]
• 5. Synthesis of pyrrolidine-3-carboxylic acid derivatives via asymmetric Michael addition reactions of carboxylate-substituted enones - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. Synthesis of pyrrolidine-3-carboxylic acid derivatives via asymmetric Michael addition reactions of carboxylate-substituted enones - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. Synthesis of substituted N-heterocycles by N-arylation [organic-chemistry.org]

Reproducibility of 4-Methyl-1-(pyridin-2-yl)pyrrolidine-3-carboxylic acid synthesis pathways

An Objective Comparison of Synthetic Pathways for 4-Methyl-1-(pyridin-2-yl)pyrrolidine-3-carboxylic acid: A Guide for Researchers

For drug development professionals, the synthesis of novel heterocyclic scaffolds is a cornerstone of innovation. The target molecule, 4-Methyl-1-(pyridin-2-yl)pyrrolidine-3-carboxylic acid, represents a unique combination of a substituted pyrrolidine core, a key feature in many biologically active compounds, and a pyridinyl moiety, which can significantly influence pharmacological properties.[1][2] The reproducibility and efficiency of a synthetic pathway are critical determinants of a compound's viability for further study.

This guide provides a comparative analysis of two plausible and robust synthetic strategies for obtaining 4-Methyl-1-(pyridin-2-yl)pyrrolidine-3-carboxylic acid. While no direct synthesis of this specific molecule has been reported in the literature, the pathways described herein are constructed from well-established, high-yielding, and stereoselective reactions. We will explore a convergent "Core First, Then Couple" approach and a more linear "Build the Ring with Pyridine Attached" strategy, providing detailed protocols and a critical evaluation of their respective merits and challenges.

Pathway 1: Asymmetric Michael Addition Followed by N-Arylation

This convergent approach focuses on first constructing the chiral 4-methyl-pyrrolidine-3-carboxylic acid core with high stereocontrol, followed by a reliable cross-coupling reaction to introduce the pyridinyl group. This strategy offers excellent control over the stereochemistry of the pyrrolidine ring.

Causality and Experimental Rationale

The key to this pathway is the organocatalytic asymmetric Michael addition. This reaction is chosen for its ability to create stereocenters with high enantioselectivity under mild conditions.[3][4][5] The use of a chiral organocatalyst allows for the precise formation of the desired stereoisomer of the pyrrolidine precursor. The subsequent N-arylation via a Buchwald-Hartwig amination is a powerful and versatile method for forming C-N bonds, even with less reactive coupling partners like 2-chloropyridine.[6][7][8] The choice of bulky, electron-rich phosphine ligands is critical to facilitate the oxidative addition of the C-Cl bond to the palladium catalyst, which is often the rate-limiting step.[8]

Experimental Protocol: Pathway 1

Step 1: Synthesis of Ethyl (3S,4R)-4-methyl-5-nitropentanoate

• To a solution of ethyl (E)-3-methyl-4-oxo-2-enoate (1.0 eq) in toluene (0.2 M) at -20 °C, add the desired chiral imidazolidine-tetrazole organocatalyst (0.1 eq).

• Add nitroethane (1.5 eq) dropwise over 10 minutes.

• Stir the reaction mixture at -20 °C for 48-72 hours, monitoring by TLC or ¹H NMR for the disappearance of the starting enoate.

• Upon completion, quench the reaction with a saturated aqueous solution of NH₄Cl.

• Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the Michael adduct.

Step 2: Reductive Cyclization to Ethyl (3S,4R)-4-methylpyrrolidine-3-carboxylate

• Dissolve the nitro-adduct from Step 1 (1.0 eq) in ethanol (0.1 M).

• Add Raney Nickel (approx. 20% w/w) to the solution.

• Hydrogenate the mixture in a Parr shaker apparatus under a hydrogen atmosphere (50-100 psi) at room temperature for 12-24 hours.

• Monitor the reaction by TLC or GC-MS.

• Upon completion, carefully filter the reaction mixture through a pad of Celite to remove the catalyst.

• Concentrate the filtrate under reduced pressure to obtain the crude pyrrolidine ester, which can often be used in the next step without further purification.

Step 3: Buchwald-Hartwig N-Arylation

• To a flame-dried Schlenk tube under an argon atmosphere, add Pd₂(dba)₃ (0.02 eq), RuPhos (0.04 eq), and sodium tert-butoxide (1.4 eq).

• Add the crude ethyl (3S,4R)-4-methylpyrrolidine-3-carboxylate (1.0 eq) and 2-chloropyridine (1.1 eq) dissolved in anhydrous toluene (0.1 M).

• Seal the tube and heat the reaction mixture to 100-110 °C for 12-18 hours.

• Monitor the reaction by LC-MS.

• After cooling to room temperature, dilute the mixture with ethyl acetate and filter through Celite.

• Wash the filtrate with water and brine, dry over anhydrous Na₂SO₄, and concentrate.

• Purify the crude product by flash column chromatography to yield ethyl 4-methyl-1-(pyridin-2-yl)pyrrolidine-3-carboxylate.

Step 4: Saponification

• Dissolve the purified ester from Step 3 in a 1:1 mixture of THF and water.

• Add LiOH (2.0 eq) and stir at room temperature for 4-6 hours.

• Acidify the reaction mixture to pH ~6 with 1M HCl.

• Extract with a suitable organic solvent (e.g., dichloromethane/isopropanol mixture).

• Dry the organic layer and concentrate to yield the final product, 4-Methyl-1-(pyridin-2-yl)pyrrolidine-3-carboxylic acid.

Visualizing Pathway 1

Pathway 1: Convergent synthesis via Michael addition and N-arylation.

Pathway 2: 1,3-Dipolar Cycloaddition

This pathway constructs the substituted pyrrolidine ring in a single, highly convergent step by reacting an azomethine ylide with a suitable dipolarophile. This approach is powerful for rapidly building molecular complexity.

Causality and Experimental Rationale

The [3+2] cycloaddition between an azomethine ylide and an alkene is a thermally allowed, suprafacial process that can create multiple stereocenters in one step.[9] Azomethine ylides are nitrogen-based 1,3-dipoles that can be generated in situ, avoiding the need to isolate potentially unstable intermediates.[9][10] For this synthesis, the azomethine ylide is generated from the condensation of 2-aminopyridine with an aldehyde. The choice of ethyl 2-methyl-2-butenoate as the dipolarophile is crucial as it contains the necessary precursors for both the 4-methyl and the 3-carboxylic acid functionalities. The stereochemical outcome of the reaction is governed by the frontier molecular orbitals of the dipole and dipolarophile and can often be controlled to favor a specific diastereomer.[11]

Experimental Protocol: Pathway 2

Step 1: In Situ Generation of Azomethine Ylide and Cycloaddition

• To a suspension of 2-aminopyridine (1.0 eq) and paraformaldehyde (1.2 eq) in anhydrous toluene (0.2 M), add ethyl 2-methyl-2-butenoate (1.1 eq).

• Heat the mixture to reflux (approx. 110 °C) with a Dean-Stark trap to remove water formed during the in situ generation of the azomethine ylide.

• Maintain reflux for 18-24 hours, monitoring the reaction progress by TLC or LC-MS.

• Once the starting materials are consumed, cool the reaction mixture to room temperature.

• Filter the mixture and concentrate the filtrate under reduced pressure.

• Purify the resulting crude mixture of diastereomers by flash column chromatography on silica gel to isolate the desired stereoisomer of ethyl 4-methyl-1-(pyridin-2-yl)pyrrolidine-3-carboxylate.

Step 2: Saponification

• Dissolve the purified ester from Step 1 in a 1:1 mixture of THF and water.

• Add LiOH (2.0 eq) and stir at room temperature for 4-6 hours.

• Acidify the reaction mixture to pH ~6 with 1M HCl.

• Extract with a suitable organic solvent (e.g., dichloromethane/isopropanol mixture).

• Dry the organic layer and concentrate to yield the final product, 4-Methyl-1-(pyridin-2-yl)pyrrolidine-3-carboxylic acid.

Visualizing Pathway 2

Pathway 2: Convergent synthesis via a [3+2] cycloaddition reaction.

Performance Comparison and Reproducibility

The choice between these two pathways depends heavily on the specific requirements of the research, particularly concerning stereochemical purity, scalability, and available starting materials.

Feature	Pathway 1: Michael Addition / N-Arylation	Pathway 2: 1,3-Dipolar Cycloaddition
Stereocontrol	Excellent. High enantioselectivity (often >95% ee) can be achieved in the initial Michael addition.[3][4] The subsequent steps are unlikely to affect these stereocenters.	Moderate to Good. The reaction can produce a mixture of diastereomers. The ratio is dependent on reaction conditions and substrate electronics. Separation of isomers may be required.
Number of Steps	4 steps (Michael addition, reductive cyclization, N-arylation, saponification).	2 steps (Cycloaddition, saponification).
Reproducibility	High. Each step involves a well-understood and widely used transformation. Buchwald-Hartwig conditions are robust, though sensitive to atmosphere and reagent purity.[8][12]	Moderate. The in situ generation of the azomethine ylide can be sensitive to reaction conditions, potentially affecting yield and reproducibility.
Scalability	Good. While organocatalysis can be expensive on a large scale, the reactions are generally scalable. Palladium catalysis is common in industrial settings.	Moderate. Large-scale cycloadditions can sometimes be challenging. The need for chromatographic separation of isomers can limit throughput.
Potential Issues	- Cost and availability of the organocatalyst. - Activity of the Raney Nickel catalyst can vary. - Complete removal of palladium from the final product. - Potential for hydrodehalogenation side-reaction in the Buchwald-Hartwig step.[8]	- Formation of multiple isomers requiring difficult separation. - Potential for polymerization or side reactions of the dipolarophile at high temperatures. - Lower overall yields if diastereoselectivity is poor.
Typical Yields	Michael Addition: 70-95%[3][4] Reductive Cyclization: >80% N-Arylation: 60-90%[7][8]	Cycloaddition: 40-75% (for the desired isomer)

Conclusion for the Senior Application Scientist

For researchers requiring high stereochemical purity and a predictable, reproducible synthesis, Pathway 1 is the superior choice . The ability to establish the critical stereocenters early and with high fidelity using the asymmetric Michael addition is a significant advantage. The subsequent steps, while adding to the overall count, are robust and well-documented transformations. This pathway provides a clear and reliable route to a single, well-defined stereoisomer, which is paramount for drug development and SAR studies.

Pathway 2 offers the allure of elegance and brevity . For rapid, exploratory synthesis where obtaining a mixture of isomers for initial screening is acceptable, this two-step approach is highly attractive. However, the potential for poor diastereoselectivity and the subsequent need for challenging purifications make it less reliable for producing large quantities of a single, pure isomer. The reproducibility can be more variable, making it a higher-risk, higher-reward strategy in the early stages of discovery.

Ultimately, the selection of the synthetic route should be guided by the end-goal. For foundational studies requiring absolute stereochemical control and high reproducibility, the more deliberate, multi-step approach of Pathway 1 is recommended.

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A Guide to the Spectroscopic Cross-Validation of 4-Methyl-1-(pyridin-2-yl)pyrrolidine-3-carboxylic acid Using NMR and IR

For researchers and professionals in drug development, the unambiguous structural confirmation of novel chemical entities is a cornerstone of scientific rigor. This guide provides an in-depth, experience-driven approach to the cross-validation of the molecular structure of 4-Methyl-1-(pyridin-2-yl)pyrrolidine-3-carboxylic acid using Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy. Rather than a simple recitation of data, this document elucidates the why behind the experimental design and data interpretation, ensuring a self-validating and trustworthy analytical workflow.

The Rationale for a Dual Spectroscopic Approach

While both NMR and IR spectroscopy are powerful tools for structural elucidation, they provide different and complementary information.[1] NMR spectroscopy maps the carbon-hydrogen framework of a molecule, offering detailed insights into the connectivity and chemical environment of individual atoms.[2] In contrast, IR spectroscopy excels at identifying specific functional groups by detecting their characteristic vibrational frequencies.[1] By integrating data from both techniques, we can build a more complete and robust picture of the molecular architecture, resolving ambiguities that might arise from a single method.[1][2] This combined approach is a critical strategy for comprehensive structural analysis.[1]

Predicted Spectroscopic Profile of 4-Methyl-1-(pyridin-2-yl)pyrrolidine-3-carboxylic acid

Due to the novelty of this specific compound, publicly available experimental spectra are not readily accessible. However, based on extensive data from analogous structures and foundational spectroscopic principles, we can predict the expected spectral features with a high degree of confidence.

1H and 13C NMR Spectroscopy: Mapping the Skeleton

The expected chemical shifts for the protons (¹H) and carbons (¹³C) of 4-Methyl-1-(pyridin-2-yl)pyrrolidine-3-carboxylic acid are summarized in the tables below. These predictions are based on the known effects of substituents on the pyrrolidine and pyridine rings.

Table 1: Predicted 1H NMR Chemical Shifts

Protons	Predicted Chemical Shift (ppm)	Multiplicity	Notes
Pyridine H	7.0 - 8.5	m	The four protons on the pyridine ring will appear in the aromatic region, with their exact shifts and multiplicities depending on their position relative to the nitrogen atom and the point of attachment to the pyrrolidine ring.
Pyrrolidine CH	2.0 - 4.5	m	The protons on the pyrrolidine ring will exhibit complex splitting patterns due to their diastereotopic nature and coupling with each other.
Methyl H	0.9 - 1.5	d	The methyl group protons will appear as a doublet due to coupling with the adjacent proton on the pyrrolidine ring.
Carboxylic Acid OH	10 - 12	br s	The carboxylic acid proton is typically a broad singlet and appears far downfield. Its signal will disappear upon D₂O exchange.[3]

Table 2: Predicted 13C NMR Chemical Shifts

Carbons	Predicted Chemical Shift (ppm)	Notes
Carboxylic Acid C=O	170 - 180	The carbonyl carbon of the carboxylic acid is characteristically found in this downfield region.
Pyridine C	120 - 150	The carbons of the pyridine ring will have distinct signals in the aromatic region.
Pyrrolidine C	20 - 70	The saturated carbons of the pyrrolidine ring will appear in the aliphatic region. The carbon attached to the nitrogen will be the most downfield of this group.
Methyl C	10 - 25	The methyl carbon will appear in the upfield aliphatic region.

Infrared (IR) Spectroscopy: Identifying Key Functional Groups

The IR spectrum will provide confirmatory evidence for the presence of key functional groups within the molecule.

Table 3: Predicted IR Absorption Frequencies

Functional Group	Predicted Absorption Range (cm⁻¹)	Appearance
Carboxylic Acid O-H	2500 - 3300	Very broad and strong, often overlapping with C-H stretches.[3]
Carboxylic Acid C=O	1700 - 1725	Strong and sharp.[3]
C-N Stretch	1000 - 1350	Medium to strong.
Aromatic C=C and C=N	1400 - 1600	Multiple sharp bands of variable intensity.
Aliphatic C-H Stretch	2850 - 3000	Medium to strong, sharp peaks.

Experimental Protocols

To ensure data integrity and reproducibility, the following detailed protocols are recommended.

NMR Sample Preparation and Acquisition

• Solvent Selection: Choose a deuterated solvent that fully dissolves the sample, such as DMSO-d₆ or MeOD. The choice of solvent can influence chemical shifts, particularly for exchangeable protons like the carboxylic acid OH.[4]

• Sample Preparation: Dissolve 5-10 mg of the compound in approximately 0.6 mL of the chosen deuterated solvent.

• Acquisition Parameters:

  • ¹H NMR: Acquire a standard one-dimensional proton spectrum. Ensure a sufficient number of scans (typically 16-64) to achieve a good signal-to-noise ratio.

  • ¹³C NMR: Acquire a proton-decoupled carbon spectrum. A larger number of scans will be required (typically 256 or more) due to the lower natural abundance of ¹³C.

  • 2D NMR (Optional but Recommended): Techniques such as COSY (Correlated Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) can be invaluable for definitively assigning proton and carbon signals, respectively.

IR Sample Preparation and Acquisition

• Sample Preparation: The Attenuated Total Reflectance (ATR) method is recommended for its simplicity and minimal sample preparation. Place a small amount of the solid sample directly on the ATR crystal.

• Acquisition: Collect the spectrum over the range of 4000-400 cm⁻¹. Perform a background scan prior to the sample scan to subtract atmospheric and instrument contributions.

Cross-Validation Workflow: A Self-Validating System

The power of this dual spectroscopic approach lies in the cross-validation of the data. The following workflow illustrates how the information from each technique is used to confirm the other, leading to a high-confidence structural assignment.

Caption: Workflow for the cross-validation of NMR and IR data.

This workflow demonstrates the logical progression from individual data acquisition to integrated analysis. For instance, the broad signal between 10-12 ppm in the ¹H NMR and the strong absorption at ~1710 cm⁻¹ in the IR spectrum both strongly indicate the presence of a carboxylic acid. Similarly, the aromatic signals in both ¹H and ¹³C NMR are corroborated by the characteristic aromatic C=C and C=N stretching vibrations in the IR spectrum.

Conclusion

The structural elucidation of 4-Methyl-1-(pyridin-2-yl)pyrrolidine-3-carboxylic acid is best achieved through a synergistic application of NMR and IR spectroscopy. By predicting the spectral features based on known chemical principles and analogous structures, and then cross-validating the experimental data, researchers can achieve a high degree of confidence in their structural assignment. This rigorous, self-validating approach is essential for advancing drug discovery and development programs.

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